Cas no 2171348-24-4 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid
• CAS No: 2171348-24-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6417010
• PubChem ID: 165584047
• Update Time: 2025-05-25

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid
• 2171348-24-4
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]butanoic acid
• EN300-1576113

• Inchi： 1S/C26H32N2O5/c1-15(2)24(25(31)27-16(3)13-23(29)30)17(4)28-26(32)33-14-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,15-17,22,24H,13-14H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t16-,17?,24?/m0/s1
• InChI Key： WCYOHVPMMJGMCE-IZCQSFSNSA-N
• SMILES： O(C(NC(C)C(C(N[C@@H](C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid

Research Brief on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid (CAS: 2171348-24-4)

In recent years, the compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid (CAS: 2171348-24-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the isopropyl side chain makes it a versatile intermediate in the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and purification processes of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its suitability for pharmaceutical applications. Additionally, researchers have explored its reactivity and compatibility with various coupling reagents used in peptide synthesis, highlighting its potential to improve the efficiency of peptide bond formation.

One of the key findings from recent research is the compound's role in the development of targeted drug delivery systems. Its structural attributes enable conjugation with therapeutic peptides, facilitating enhanced cellular uptake and bioavailability. Furthermore, studies have demonstrated its utility in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved stability and resistance to enzymatic degradation. These advancements underscore the compound's potential to contribute to the next generation of peptide-based drugs.

In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid (CAS: 2171348-24-4) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and peptidomimetic design highlight its versatility and potential to address unmet medical needs. Future research should focus on expanding its utility in therapeutic development and optimizing its synthetic pathways to meet the growing demand for innovative pharmaceutical agents.